N-(1-Naphthyl)oxamidic acid methyl ester
Cat. No. B8305245
M. Wt: 229.23 g/mol
InChI Key: DAAREBJZWQMIHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07919617B2
Procedure details
To N-Naphthalen-1-yl-oxalamic acid methyl ester (0.14 g, 0.61 mmol) stirring in THF (2 mL) was added 2 mL of a 1N lithium hydroxide solution. The reaction was heated to 50° C. and stirred for 2 h. The resulting mixture was concentrated in vacuo to afford a yellow residue that was acidified with 1N HCL. The resulting mixture was extracted with DCM (3×50 mL), dried over MgSO4 and concentrated under vacuum to afford crude product. The crude material was purified by flash chromatography (0-20% MeOH:DCM, silica gel) to afford the desired product (0.128 g, 98%) as a thick oil. Expected mass=215. Observed mass=216.
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:17])[C:4]([NH:6][C:7]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[CH:10]=[CH:9][CH:8]=1)=[O:5].[OH-].[Li+]>C1COCC1>[C:7]1([NH:6][C:4](=[O:5])[C:3]([OH:17])=[O:2])[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[CH:10]=[CH:9][CH:8]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.14 g
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Type
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reactant
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Smiles
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COC(C(=O)NC1=CC=CC2=CC=CC=C12)=O
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Li+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting mixture was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford a yellow residue that
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted with DCM (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford crude product
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude material was purified by flash chromatography (0-20% MeOH:DCM, silica gel)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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C1(=CC=CC2=CC=CC=C12)NC(C(=O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.128 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
